Cas no 2287315-08-4 (3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid)

• Product Name: 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid
• CAS No: 2287315-08-4
• MF: C₂₃H₁₈BrNO₄
• MW: 452.297325611115
• CID: 6615964
• PubChem ID: 137944885
• Update Time: 2025-08-03

3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid
• 3-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylbenzoic acid
• EN300-6747635
• 2287315-08-4

• Inchi： 1S/C23H18BrNO4/c1-13-20(24)10-14(22(26)27)11-21(13)25-23(28)29-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19H,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： OIHDLHKPRMOLSH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(=C1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.04192g/mol
• Monoisotopic Mass: 451.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid

Professional Introduction to 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic Acid (CAS No. 2287315-08-4)

3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid (CAS No. 2287315-08-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, represents a confluence of aromatic and heterocyclic chemistry, making it a valuable intermediate in the synthesis of advanced biochemical entities.

The molecular framework of 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid incorporates several key functional groups that contribute to its unique reactivity and potential applications. The presence of a bromine substituent at the third position of the benzoic acid core enhances its utility in cross-coupling reactions, which are pivotal in constructing more elaborate molecular architectures. Additionally, the incorporation of a 9H-fluoren-9-ylmethoxycarbonylamino moiety introduces both steric bulk and electronic properties that can modulate the compound's interactions with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, many of which rely on small molecules that can selectively interact with specific biological pathways. The structural features of 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid make it an attractive candidate for such applications. Specifically, the fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. This characteristic suggests that derivatives of this compound could serve as building blocks for peptidomimetics or other therapeutic agents.

The benzoic acid core itself is a well-documented pharmacophore found in numerous FDA-approved drugs. Its aromaticity and acidity provide a scaffold that can be modified to enhance binding affinity and metabolic stability. The methyl substituent at the fourth position further fine-tunes the electronic distribution of the molecule, potentially influencing its solubility and bioavailability. These attributes collectively position 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid as a versatile precursor for drug discovery initiatives.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with unprecedented accuracy. By leveraging machine learning algorithms trained on large datasets, scientists can now anticipate how modifications to a molecule like 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid might affect its interaction with proteins or enzymes. This approach has already led to the identification of novel lead compounds for diseases ranging from cancer to neurodegenerative disorders.

The bromine atom in 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid is particularly noteworthy for its role in facilitating Suzuki-Miyaura cross-coupling reactions. This transformation is a cornerstone of modern synthetic organic chemistry, allowing for the efficient construction of biaryl systems that are prevalent in natural products and pharmaceuticals. Researchers have recently utilized this reaction to generate complex derivatives of this compound, which exhibit promising biological activities.

In addition to its synthetic utility, 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid has been explored as a component in materials science applications. The fluorene moiety, known for its fluorescence properties, makes this compound a candidate for optoelectronic devices such as organic light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating derivatives of this compound into polymer matrices can enhance light emission efficiency and color purity.

The growing interest in green chemistry has also influenced the synthesis of 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid. Researchers are increasingly adopting catalytic methods that minimize waste and energy consumption. For instance, palladium-catalyzed cross-coupling reactions offer a sustainable alternative to traditional coupling techniques by reducing reliance on hazardous reagents.

The versatility of 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid extends to its role as an intermediate in agrochemical research. The benzoic acid scaffold is a common structural motif in herbicides and fungicides, and modifications to this core can lead to compounds with improved efficacy against plant pathogens. Recent patents have highlighted derivatives of this compound that show promise as next-generation crop protection agents.

The future prospects for 3-Bromo-5-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylbenzoic acid are vast, driven by ongoing innovations in synthetic methodologies and computational biology. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's potential. Whether through medicinal chemistry or materials science, CAS No. 2287315-08-4 is poised to remain at the forefront of chemical research for years to come.